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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)thiomorpholine

CAS No.: 1001940-38-0

Cat. No.: B1333938

Get Quote

Executive Summary
This guide provides a technical analysis of the bioavailability and pharmacokinetic (PK) profile

of 2-(4-Fluorophenyl)thiomorpholine (2-4-FPT) compared to its structural analogs.

Key Finding: 2-4-FPT represents a strategic "lipophilic shift" from the classic phenmetrazine (2-

phenylmorpholine) scaffold. The substitution of oxygen with sulfur (thiomorpholine) significantly

increases lipophilicity (

), enhancing passive membrane permeability and blood-brain barrier (BBB) penetration.
Simultaneously, the para-fluorine atom blocks the primary metabolic soft spot (phenyl ring
hydroxylation), potentially extending half-life. However, this comes at the cost of introducing a
new metabolic liability: S-oxidation (sulfoxide formation).

Bioavailability Rank (Predicted):
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2-(4-Fluorophenyl)morpholine (Moderate Permeability / High Metabolic Stability)

2-Phenylthiomorpholine (High Permeability / Low Metabolic Stability)

2-Phenylmorpholine (Moderate Permeability / Low Metabolic Stability)[1][2]

Physicochemical Profile & SAR Analysis
The bioavailability of 2-4-FPT is governed by two primary Structure-Activity Relationship (SAR)

modifications: the Bioisosteric Replacement (O

S) and Metabolic Blocking (H

F).

Table 1: Comparative Physicochemical Properties
Values are predicted based on consensus SAR models and experimental data for the scaffold

class.
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Compound
Structure
Code

LogP
(Lipophilicit
y)

pKa
(Basicity)

tPSA (Å²)
Predicted
BBB
Penetration

2-(4-

Fluorophenyl)

thiomorpholin

e

2-4-FPT ~2.3 - 2.6 ~9.0 ~25 High

2-(4-

Fluorophenyl)

morpholine

Analog A ~1.4 - 1.7 ~8.4 ~21
Moderate-

High

2-

Phenylthiomo

rpholine

Analog B ~2.0 - 2.2 ~9.0 ~25 High

2-

Phenylmorph

oline

(Phenmetrazi

ne)

Analog C ~1.2 - 1.4 ~8.4 ~21 Moderate

Mechanistic Insights:
Lipophilicity (The Sulfur Effect): Sulfur is less electronegative and has a larger Van der Waals

radius than oxygen. Replacing the morpholine ether oxygen with sulfur (thiomorpholine)

increases

by approximately 0.5–0.8 units. This shift drives 2-4-FPT to partition more aggressively into
lipid bilayers, facilitating rapid absorption.

Basicity (The Inductive Effect): The thiomorpholine nitrogen is slightly more basic (

) than morpholine (

) because sulfur exerts a weaker electron-withdrawing inductive effect than oxygen.

Impact: At physiological pH (7.4), 2-4-FPT is highly ionized (>95%). While this typically

reduces permeability, the high lipophilicity of the neutral fraction compensates, ensuring
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net positive absorption.

Metabolic Stability & Clearance Pathways
The defining feature of 2-4-FPT is its "Metabolic Trade-off." The fluorine atom protects the

phenyl ring, but the sulfur atom exposes the heterocycle to oxidation.

Diagram 1: Metabolic Fate of 2-(4-
Fluorophenyl)thiomorpholine
This diagram illustrates the "Blocked" vs. "Active" metabolic routes.
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Caption: Path A is blocked by the 4-Fluoro substituent. Path B (S-oxidation) becomes the

primary clearance mechanism.

Detailed Analysis:
The Fluorine Blockade (Path A): In non-fluorinated analogs (e.g., 2-phenylmorpholine), para-

hydroxylation is a rapid clearance route. The C-F bond in 2-4-FPT is metabolically inert to

CYP450, effectively shutting down this pathway and extending the molecule's intrinsic

stability.

The Sulfur Liability (Path B): The thiomorpholine sulfur is susceptible to S-oxidation, forming

sulfoxides and sulfones. This reaction is typically catalyzed by CYP3A4 and FMO (Flavin-

containing monooxygenase).
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Comparison: Morpholine rings are generally stable to oxidation at the ether position.

Therefore, while 2-4-FPT gains stability on the phenyl ring, it loses some stability on the

heterocyclic ring compared to its morpholine counterpart.

Experimental Validation Protocols
To confirm these properties in your specific matrix, the following self-validating protocols are

recommended.

Protocol A: Caco-2 Permeability Assay (Absorption)
Objective: Quantify the impact of lipophilicity on membrane crossing.

Cell Culture: Seed Caco-2 cells (passage 30-50) on transwell polycarbonate filters (

pore size). Culture for 21 days to form a monolayer.

Validation: Verify TEER (Transepithelial Electrical Resistance) >

. Use Propranolol (High Perm marker) and Atenolol (Low Perm marker) as controls.

Dosing: Prepare

solution of 2-4-FPT in HBSS (pH 7.4).

Note: Due to high lipophilicity, add 1% BSA to the receiver chamber to simulate plasma

protein binding and maintain sink conditions.

Sampling: Collect samples from receiver compartment at 30, 60, 90, and 120 min.

Analysis: Quantify via LC-MS/MS. Calculate

(Apparent Permeability).

Success Criteria:

indicates high oral bioavailability.

Protocol B: Microsomal Stability (Metabolism)
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Objective: Determine the ratio of S-oxidation vs. other pathways.

Incubation System: Use pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

Reaction: Pre-incubate 2-4-FPT (

) for 5 min at 37°C. Initiate with NADPH-generating system.

Timepoints: Quench aliquots at 0, 5, 15, 30, and 60 min using ice-cold acetonitrile containing

internal standard.

Metabolite ID: Analyze supernatant via High-Resolution Mass Spectrometry (HRMS).

Look for: Parent mass +16 Da (Sulfoxide/N-oxide) and +32 Da (Sulfone).

Absence check: Verify absence of Parent +16 Da matching phenyl-hydroxylation retention

times (should be minimal/absent due to F-block).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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